Cas no 886497-38-7 (5-(3-nitrophenyl)-1,2,4-triazin-3-amine)

• Product Name: 5-(3-nitrophenyl)-1,2,4-triazin-3-amine
• CAS No: 886497-38-7
• MF: C₉H₇N₅O₂
• MW: 217.184180498123
• CID: 5227946
• Update Time: 2026-03-07

5-(3-nitrophenyl)-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-nitrophenyl)-1,2,4-triazin-3-amine

• Inchi： 1S/C9H7N5O2/c10-9-12-8(5-11-13-9)6-2-1-3-7(4-6)14(15)16/h1-5H,(H2,10,12,13)
• InChI Key： MNHQKNGVGSPCRL-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC=CC([N+]([O-])=O)=C2)N=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 5-(3-nitrophenyl)-1,2,4-triazin-3-amine

5-(3-Nitrophenyl)-1,2,4-Triazin-3-Amine: A Comprehensive Overview

The compound 5-(3-nitrophenyl)-1,2,4-triazin-3-amine (CAS No. 886497-38-7) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of triazines, which are heterocyclic aromatic compounds containing three nitrogen atoms in a six-membered ring. The presence of the 1,2,4-triazine core and the 3-nitrophenyl substituent makes this compound unique in terms of its chemical properties and applications.

Recent studies have highlighted the importance of triazines as versatile platforms for functional materials. The 1,2,4-triazine ring is known for its stability and ability to undergo various substitution reactions, making it a valuable building block in organic synthesis. The 5-(3-nitrophenyl) substituent introduces additional functionality, such as increased electron-withdrawing effects due to the nitro group. This combination of structural features makes 5-(3-nitrophenyl)-1,2,4-triazin-3-amine a promising candidate for applications in areas such as optoelectronics, drug discovery, and advanced materials.

One of the most notable advancements in the study of this compound involves its use in the development of novel photovoltaic materials. Researchers have explored the ability of 5-(3-nitrophenyl)-1,2,4-triazin-3-amine to act as an electron-deficient acceptor material in organic solar cells. The strong electron-withdrawing nature of the nitrophenyl group enhances the molecule's ability to accept electrons, which is critical for efficient charge separation in solar cell devices. Recent experiments have demonstrated that incorporating this compound into bulk heterojunction solar cells can significantly improve power conversion efficiency.

In addition to its role in energy-related applications, 5-(3-nitrophenyl)-1,2,4-triazin-3-amine has also been investigated for its potential in medicinal chemistry. The triazine core is known to exhibit bioactivity against various enzymes and receptors. For instance, studies have shown that this compound can act as a competitive inhibitor for certain kinase enzymes, making it a potential lead compound for drug development. Furthermore, the nitrophenyl group can be modified to introduce additional bioactive moieties, further expanding its therapeutic potential.

The synthesis of 5-(3-nitrophenyl)-1,2,4-triazin-3-amine has also been a topic of recent research interest. Traditional methods involve multi-step synthesis routes that often require harsh reaction conditions and expensive reagents. However, recent advancements have focused on developing more efficient and environmentally friendly synthetic pathways. For example, researchers have successfully employed microwave-assisted synthesis to achieve higher yields and shorter reaction times while minimizing waste generation.

Another area where 5-(3-nitrophenyl)-1,2,-triazin-3-amine has shown promise is in the field of materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing new types of metal-organic frameworks (MOFs). These MOFs exhibit high surface area and porosity, making them ideal candidates for gas storage and catalysis applications. Recent studies have demonstrated that incorporating this compound into MOF structures can significantly enhance their stability under harsh operating conditions.

In terms of environmental impact assessments, researchers have also investigated the biodegradation pathways of 5-(3-nitrophenyl)-1,-triazin-amine under various conditions. Understanding its environmental fate is crucial for ensuring sustainable use and minimizing ecological risks associated with its production and application.

Overall,5-(3-nitrophenyl)-1,-triazin-amine represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure combined with recent advancements in synthesis and application techniques positions it as a key molecule for future innovations in materials science and medicinal chemistry.